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Compound of Interest

Compound Name: Cyanine3 carboxylic acid

Cat. No.: B12370073

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Cyanine3
carboxylic acid in two common laboratory solvents: dimethyl sulfoxide (DMSO) and water.
Understanding the solubility of this non-sulfonated fluorescent dye is critical for its effective use
in various applications, including biomolecule labeling, calibration, and as a control fluorophore.
This document presents quantitative solubility data, detailed experimental protocols for
dissolution, and a logical workflow for preparing solutions.

Core Data Presentation: Solubility Overview

The solubility of Cyanine3 carboxylic acid varies significantly between the polar aprotic
solvent DMSO and water. This difference is primarily due to the non-sulfonated nature of the
molecule, which limits its aqueous solubility.[1][2][3] For applications requiring high aqueous
concentrations, the sulfonated version, sulfo-Cyanine3 carboxylic acid, offers a significant
advantage.
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. Molar
Compound Solvent Solubility .
Concentration
Cyanine3 carboxylic -
) DMSO Soluble[1][2][3] Not specified

acid

Poorly soluble (1.8
Water 4.0 mM[1][2]

g/L)[1][2]
sulfo-Cyanine3 Well soluble (360 g/L)

DMSO 0.55 M[4]

carboxylic acid

[4]

Water

Well soluble (360 g/L)
[4]

0.55 M[4]

Experimental Protocols
Dissolving Non-Sulfonated Cyanine3 Carboxylic Acid

The low aqueous solubility of non-sulfonated Cyanine3 carboxylic acid necessitates the use

of an organic co-solvent for the preparation of agueous working solutions, particularly for

applications like biomolecule labeling.

Objective: To prepare a stock solution of Cyanine3 carboxylic acid in DMSO and a final

working solution in an aqueous buffer.

Materials:

Vortex mixer

Microcentrifuge

Cyanine3 carboxylic acid powder
Anhydrous Dimethyl Sulfoxide (DMSO)

Aqueous buffer of choice (e.g., PBS, TRIS)

Protocol for Preparing a DMSO Stock Solution:
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Allow the vial of Cyanine3 carboxylic acid powder to equilibrate to room temperature
before opening to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock
concentration.

Vortex the solution thoroughly until the dye is completely dissolved. A brief centrifugation
may be necessary to collect all the solution at the bottom of the vial.

Store the DMSO stock solution at -20°C, protected from light.

Protocol for Preparing an Aqueous Working Solution for Labeling:

Thaw the DMSO stock solution of Cyanine3 carboxylic acid.

To your agueous solution containing the biomolecule to be labeled (e.g., protein, peptide, or
amino-labeled DNA), add the Cyanine3 carboxylic acid stock solution.[5]

The final concentration of the organic co-solvent (DMSO) in the reaction mixture should be
between 5% and 20% to ensure the dye remains in solution during the conjugation reaction.
[5][6] It is crucial to add the dye solution to the aqueous buffer and not the other way around
to prevent precipitation.[5]

Proceed with the conjugation reaction according to your specific protocol. The dye is
expected to react with the target molecule before it has a chance to precipitate.[5]

Visualization of the Dissolution Workflow

The following diagram illustrates the recommended workflow for preparing an aqueous solution

of non-sulfonated Cyanine3 carboxylic acid for experimental use.
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Preparation of Cyanine3 Carboxylic Acid Solution
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Click to download full resolution via product page

Dissolution workflow for Cyanine3 carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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